Cas no 100599-72-2 (1H-1,2,4-Triazol-3-amine, 5-(octylthio)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-(octylthio)-
• CAS No: 100599-72-2
• MF: C₁₀H₂₀N₄S
• MW: 228.357600212097
• CID: 1126100
• Update Time: 2024-07-27

1H-1,2,4-Triazol-3-amine, 5-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-(octylthio)-
• 5-Octylsulfanyl-4H-[1,2,4]triazol-3-ylamine

• Inchi： 1S/C10H20N4S/c1-2-3-4-5-6-7-8-15-10-12-9(11)13-14-10/h2-8H2,1H3,(H3,11,12,13,14)
• InChI Key： ZENVYDNEKHBMPM-UHFFFAOYSA-N
• SMILES： N1C(SCCCCCCCC)=NC(N)=N1

Computed Properties

• Exact Mass: 228.1411

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 417.9±28.0 °C(Predicted)
• PSA: 67.59
• pka: 9.95±0.40(Predicted)